• Trimetrexate trihydrochloride
    • Cat. No.:
    • B606673
    • CAS No.:
    • Molecular Formula:
    • C19H26Cl3N5O3
    • Molecular Weight:
    • 478.8 g/mol
    Description
    CI-898 HCl is a lipophilic antifolate inhibitor of dihydrofolate reductase (DHFR). It has enhanced binding to DHFR in the presence of the cofactor NADPH. Cl-898 HCl inhibits cell growth and halts the cell cycle ...
  • Ciforadenant
    • Cat. No.:
    • B606687
    • CAS No.:
    • 1202402-40-1
    • Molecular Formula:
    • C20H21N7O3
    • Molecular Weight:
    • 407.4 g/mol
    Description
    Ciforadenant is under investigation in clinical trial NCT02253745 (Safety, Tolerability, PK & Efficacy of V81444 in Volunteers With Attention Deficit/ Hyperactivity Disorder (ADHD)).
    Ciforadenant is a small m...
  • Ciliobrevin D
    • Cat. No.:
    • B606689
    • CAS No.:
    • Molecular Formula:
    • C17H8Cl3N3O2
    • Molecular Weight:
    • 392.6 g/mol
    Description
    Ciliobrevin D is a AAA+ ATPase motor cytoplasmic dynein inhibitor.
  • Cintirorgon
    • Cat. No.:
    • B606697
    • CAS No.:
    • 2055536-64-4
    • Molecular Formula:
    • C27H23F6NO6S
    • Molecular Weight:
    • 603.5 g/mol
    Description
    Cintirorgon is an orally bioavailable agonist of retinoic acid-related orphan receptor gamma (RORg), with potential immunomodulatory and antineoplastic activities. Upon oral administration of cintirorgon, this a...
  • Cintirorgon sodium
    • Cat. No.:
    • B606698
    • CAS No.:
    • 2055538-47-9
    • Molecular Formula:
    • C27H22F6NNaO6S
    • Molecular Weight:
    • 625.5 g/mol
    Description
    Cintirorgon, also known as LYC-55716, is a potent and orally active RORgamma agonist with potential immunomodulatory and antineoplastic activities. LYC-55716 selectively binds to the nuclear receptor transcrip...
  • Citarinostat
    • Cat. No.:
    • B606704
    • CAS No.:
    • 1316215-12-9
    • Molecular Formula:
    • C24H26ClN5O3
    • Molecular Weight:
    • 467.9 g/mol
    Description
    Citarinostat is under investigation in clinical trial NCT02886065 (A Study of PVX-410, a Cancer Vaccine, and Citarinostat +/- Lenalidomide for Smoldering MM).
    Citarinostat is an orally available histone deace...
  • CL67
    • Cat. No.:
    • B606713
    • CAS No.:
    • 1401242-86-1
    • Molecular Formula:
    • C38H42N10O2
    • Molecular Weight:
    • 670.8 g/mol
    Description
    CL67 is an inhibitor of the hypoxia-inducible factor pathway. It acts by binding to a G-quadruplex higher-order structure in the HIF promoter sequence in vitro.
  • CM03
    • Cat. No.:
    • B606734
    • CAS No.:
    • 2101208-44-8
    • Molecular Formula:
    • C34H44N6O6
    • Molecular Weight:
    • 632.7 g/mol
    Description
    CM03 is a potent inhibitor of cell growth in PDAC cell lines, and has anticancer activity in PDAC models, with a superior profile compared to gemcitabine, a commonly used therapy. Whole-transcriptome RNA-seq met...
  • CM-272
    • Cat. No.:
    • B606737
    • CAS No.:
    • 1846570-31-7
    • Molecular Formula:
    • C28H38N4O3
    • Molecular Weight:
    • 478.637
    Description
    CM-272 is a reversible inhibitor of the histone methyltransferases G9a and GLP, as well as DNA methyltransferase 1 (DNMT1), DNMT3A, and DNMT3B (IC50s = 8, 2, 382, 85, and 1,200 nM, respectively). It inhibits the...
  • CM-579
    • Cat. No.:
    • B606744
    • CAS No.:
    • 1846570-40-8
    • Molecular Formula:
    • C29H40N4O3
    • Molecular Weight:
    • 492.7 g/mol
    Description
    CM-579 is a bioactive chemical.
© Copyright 2026 BenchChem. All Rights Reserved.